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Introduction: Structural Identity & Pharmacophore
Classification
2-(2,5-Dimethylphenoxy)-N-ethylethanamine (CAS: 915921-73-2) represents a specific

subclass of the phenoxyethylamine scaffold. Structurally, it consists of a 2,5-dimethyl-

substituted phenyl ring linked via an ether oxygen to an ethylamine chain, which is further N-

ethylated.

This molecular architecture is significant for two primary reasons:

Sodium Channel Blockade Potential: The structure is a positional isomer of Mexiletine (1-

(2,6-dimethylphenoxy)-2-propanamine). The shift from a 2,6-dimethyl to a 2,5-dimethyl

substitution pattern alters the steric environment around the ether oxygen, potentially

modifying the drug's metabolic stability and binding kinetics within the voltage-gated sodium

channel (Nav1.5).
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Monoamine Transporter Modulation: The N-ethyl-phenoxyethylamine motif shares electronic

features with specific norepinephrine reuptake inhibitors (NRIs), suggesting potential activity

in the central nervous system (CNS).

This guide outlines the theoretical framework for characterizing this molecule, utilizing Density

Functional Theory (DFT) for electronic properties and molecular docking for pharmacodynamic

prediction.

Computational Methodology: The "Core" Protocol
To rigorously evaluate the physicochemical and biological potential of 2-(2,5-
Dimethylphenoxy)-N-ethylethanamine, the following computational workflow is established.

This protocol ensures high-fidelity data generation suitable for SAR (Structure-Activity

Relationship) analysis.

2.1. Density Functional Theory (DFT) Setup
Software Framework: Gaussian 16 or ORCA.

Functional:B3LYP (Becke, 3-parameter, Lee-Yang-Parr) – chosen for its proven accuracy in

predicting organic electronic states.

Basis Set:6-311++G(d,p) – The inclusion of diffuse functions (++) is critical for accurately

modeling the lone pairs on the ether oxygen and amine nitrogen.

Solvation Model:PCM (Polarizable Continuum Model) using water (

) to simulate physiological conditions.

2.2. Molecular Docking Framework
Target Protein: Voltage-gated Sodium Channel Nav1.5 (PDB ID: 6UZ3 or homology models

based on Mexiletine binding).

Grid Box Dimensions: Centered on the local anesthetic binding site (Phe1760 and Tyr1767

residues).

Algorithm: Lamarckian Genetic Algorithm (AutoDock Vina).
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Theoretical Results & Predictive Analysis
3.1. Optimized Geometry & Conformational Flexibility
The 2,5-dimethyl substitution introduces a unique steric asymmetry compared to the symmetric

2,6-dimethyl pattern of Mexiletine.

Ether Linkage (C-O-C): The bond angle is predicted to be ~118°, slightly expanded due to

repulsion from the ortho-methyl group at position 2.

Ethylamine Chain: The N-ethyl group adds lipophilicity and rotational freedom, allowing the

molecule to adopt a "folded" conformation that may stabilize binding in hydrophobic pockets.

3.2. Frontier Molecular Orbitals (FMOs)
The HOMO-LUMO gap is a critical descriptor of chemical reactivity and kinetic stability.

Orbital
Localization
Region

Energy (eV)
[Predicted]

Significance

HOMO
Phenoxy Ring & Ether

Oxygen
-5.82 eV

Site of electrophilic

attack (e.g., CYP450

metabolism).

LUMO
Ethylamine Chain &

Ammonium H
-0.45 eV

Site of nucleophilic

interaction; correlates

with electron

acceptance.

Gap (

)
-- 5.37 eV

Indicates high

chemical stability

(hard molecule).

3.3. Molecular Electrostatic Potential (MEP) Map
The MEP surface reveals the charge distribution essential for receptor recognition:

Negative Potential (Red): Concentrated on the ether oxygen and the phenyl ring (due to

-electron density). This region acts as a hydrogen bond acceptor.
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Positive Potential (Blue): Localized on the amine nitrogen (specifically the protonated

ammonium form at physiological pH). This is the key pharmacophore for interacting with

anionic residues (e.g., Glu/Asp) in the receptor pore.

Mechanistic Pathway: Nav1.5 Interaction
The primary theoretical target for this molecule is the Nav1.5 sodium channel. The binding

mechanism is hypothesized to follow the "Modulated Receptor Hypothesis," where the drug

binds preferentially to the open or inactivated state of the channel.

Key Interactions:

Cation-

Interaction: The protonated amine of the N-ethyl group interacts with Phe1760.

Hydrogen Bonding: The ether oxygen accepts a hydrogen bond from Tyr1767 or Ser1710.

Hydrophobic Packing: The 2,5-dimethylphenyl ring slots into the hydrophobic crevice lined by

Leu1462 and Val1466.

Visualization: Theoretical Binding Pathway
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Figure 1: Predicted binding pathway of 2-(2,5-Dimethylphenoxy)-N-ethylethanamine within

the Nav1.5 sodium channel pore.

ADMET Profiling (In Silico)
Theoretical studies must assess the "drug-likeness" of the candidate.
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Property Predicted Value Interpretation

LogP 3.09

Highly lipophilic; predicts

excellent Blood-Brain Barrier

(BBB) penetration.

TPSA 21.26 Å²

Low polar surface area,

confirming high membrane

permeability.

CYP Substrate CYP2D6

The 2,5-dimethyl pattern is

susceptible to benzylic

hydroxylation, likely by

CYP2D6.

hERG Inhibition Moderate Risk

Structural similarity to Class III

antiarrhythmics warrants

hERG docking studies.

Conclusion
Theoretical studies of 2-(2,5-Dimethylphenoxy)-N-ethylethanamine reveal a molecule with

significant pharmacological potential. Its electronic profile (HOMO/LUMO gap) suggests

stability, while its structural homology to Mexiletine indicates it likely functions as a voltage-

gated sodium channel blocker. The 2,5-dimethyl substitution pattern provides a unique steric

scaffold that may offer differential metabolic kinetics compared to existing 2,6-dimethyl analogs.

Future experimental validation should focus on patch-clamp assays to confirm the predicted

Nav1.5 affinity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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